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Compound of Interest

Compound Name: Phenyl acetylsalicylate

Cat. No.: B085901

Essential Safety and Handling of Phenyl
Acetylsalicylate

Disclaimer: A specific Safety Data Sheet (SDS) for Phenyl acetylsalicylate (CAS No. 134-55-
4) was not readily available. The following guidance is based on the known hazards of the
closely related compound, Phenyl salicylate (Salol, CAS No. 118-55-8), and general best
practices for handling laboratory chemicals. Phenyl acetylsalicylate is a dual-ester derivative
of acetylsalicylic acid and phenol.[1] Due to its structural similarity to Phenyl salicylate, it should
be handled with a comparable level of caution.

Researchers, scientists, and drug development professionals must adhere to strict safety
protocols when handling Phenyl acetylsalicylate to mitigate potential risks. This guide
provides essential information on personal protective equipment (PPE), handling procedures,
and disposal plans.

Hazard Summary and Recommended Precautions

Phenyl salicylate is classified as a skin and eye irritant, and may cause respiratory irritation.[2]
[3][4][5] It is also considered toxic to aquatic life with long-lasting effects.[5][6] Given these
known hazards of a closely related compound, Phenyl acetylsalicylate should be handled as
a hazardous substance.

Personal Protective Equipment (PPE) Summary
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PPE Category

Recommended Equipment

Specifications

Eye Protection

Safety glasses with side

shields or chemical safety

goggles

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166.

Skin Protection

Chemical-resistant gloves
(e.g., PVC, Neoprene, Nitrile
rubber)

Glove suitability and durability
depend on usage. Select
gloves tested to a relevant
standard (e.g., EN 374, US
F739).[7]

Laboratory coat

To prevent skin exposure.

Additional protective clothing

(e.g., apron)

As needed to prevent skin

exposure.

Respiratory Protection

NIOSH/MSHA-approved

respirator

Required when engineering
controls are not sufficient to
maintain airborne
concentrations below exposure
limits or when handling as a
powder where dust may be
generated. A respiratory
protection program that meets
OSHA's 29 CFR 1910.134 and
ANSI Z88.2 requirements

should be followed.

Experimental Workflow for Safe Handling

The following diagram outlines the procedural steps for safely handling Phenyl

acetylsalicylate in a laboratory setting.
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Preparation
- Review SDS of related compounds
- Assemble all necessary PPE

:

Handling
- Work in a well-ventilated area or fume hood
- Avoid generating dust
- Prevent contact with skin and eyes

In case of spill

Spill Management
- Evacuate area if necessary
) . After use
- Use appropriate absorbent for spills
- Place waste in a sealed, labeled container

N\

Waste Disposal
- Dispose of as hazardous waste
- Follow all local, state, and federal regulations

Decontamination
- Clean work area thoroughly
- Wash hands and exposed skin

Click to download full resolution via product page

Figure 1. Experimental workflow for handling Phenyl acetylsalicylate.

Detailed Protocols

Handling and Storage:

e Engineering Controls: Always handle Phenyl acetylsalicylate in a well-ventilated area.[8]
The use of a chemical fume hood is strongly recommended to minimize inhalation exposure,
especially when working with powders or crystals that can generate dust.[7] Local exhaust
ventilation should be utilized to prevent the accumulation and recirculation of particulates.[7]
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» Personal Hygiene: Avoid all personal contact, including inhalation.[7] Do not eat, drink, or
smoke in areas where chemicals are handled. Wash hands thoroughly after handling the
substance and before leaving the laboratory.[8]

o Storage: Store in a tightly closed, clearly labeled container in a cool, dry, and well-ventilated
area away from incompatible materials such as strong oxidizing agents.[9][10] The
substance may be light-sensitive.[7]

Spill Response:
e Minor Spills:
o Remove all ignition sources.[7]
o Clean up spills immediately, wearing appropriate PPE.[7]
o Use dry clean-up procedures and avoid generating dust.[7]
o Place the spilled material into a suitable, labeled container for waste disposal.[7]
e Major Spills:
o Evacuate the area and alert emergency responders.[7]
o Avoid all personal contact, including inhalation.[7]
Disposal Plan:

o Waste Characterization: Phenyl acetylsalicylate and any contaminated materials should be
treated as hazardous waste.

» Disposal Method: All waste must be disposed of in accordance with local, state, and federal
regulations.[7] Do not allow the material to enter drains or the environment. Contact a
licensed professional waste disposal service to dispose of this material.

o Container Disposal: Empty containers may retain product residue and should be handled as
hazardous waste. Do not cut, drill, grind, or weld on or near the container.[7]
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First Aid Measures

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[11]

o Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.[8]
Remove contaminated clothing and wash it before reuse.[8] If skin irritation occurs, get
medical advice/attention.[2]

 Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Seek medical attention.[11]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek medical attention immediately.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Phenyl
acetylsalicylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085901#personal-protective-equipment-for-handling-
phenyl-acetylsalicylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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